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Compound of Interest

Compound Name: 2-Mercaptopinane

Cat. No.: B1614835 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Mercaptopinane, also known as 2-pinanethiol, is a monoterpenoid thiol derived from the

pinane skeleton. Its unique structural features and reactive thiol group make it a compound of

interest in various chemical and pharmaceutical research applications, including as a chiral

resolving agent and a building block in the synthesis of complex molecules. This guide provides

an in-depth overview of the safety protocols, handling procedures, and proper disposal

methods for 2-Mercaptopinane to ensure its safe and effective use in a laboratory setting.

Chemical and Physical Properties
A thorough understanding of the physicochemical properties of 2-Mercaptopinane is

fundamental to its safe handling. The following table summarizes key quantitative data for this

compound.
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Property Value Source(s)

Molecular Formula C₁₀H₁₈S [1]

Molecular Weight 170.32 g/mol [1]

CAS Number 23832-18-0 [1]

Appearance Colorless to pale yellow liquid [2]

Odor
Sulfurous, tropical fruit,

mercaptan-like
[2]

Boiling Point 207.7 °C at 760 mmHg [1]

Flash Point 69.9 °C (157.8 °F) [1]

Density 0.98 g/cm³ [1]

Vapor Pressure 0.32 mmHg at 25°C [1]

Refractive Index n20/D 1.5 (lit.) [1]

Safety and Toxicology
While comprehensive toxicological data for 2-Mercaptopinane is limited, information from

Safety Data Sheets (SDS) for the closely related "Pinanyl Mercaptan" and general knowledge

of mercaptans indicate several potential hazards.

GHS Hazard Classification
Based on available information for "Pinanyl Mercaptan," 2-Mercaptopinane should be handled

as a substance with the following GHS classifications:

Combustible Liquid

Causes skin irritation

May cause an allergic skin reaction

Causes serious eye irritation
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Toxicological Data
Specific quantitative toxicological data is not widely available. One study reports an intravenous

LD50 in mice of 100 mg/kg. The primary routes of occupational exposure are inhalation and

dermal contact.

Acute Effects:

Inhalation: May cause respiratory tract irritation. Due to its strong odor, it serves as its own

warning property.

Skin Contact: Causes skin irritation and may lead to allergic contact dermatitis upon

repeated exposure.

Eye Contact: Causes serious eye irritation, which can result in redness, pain, and potential

damage if not promptly addressed.

Ingestion: May be harmful if swallowed.

Chronic Effects:

Prolonged or repeated skin contact may lead to sensitization.

Further toxicological studies, including oral and dermal LD50 in other species, as well as

studies on genotoxicity and carcinogenicity, are not readily available in the public domain.

Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and ensure a safe

working environment.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the appropriate PPE for the specific

procedures being undertaken. The following PPE is recommended as a minimum:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile, neoprene).
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Skin and Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: Work should be conducted in a well-ventilated area, preferably within

a chemical fume hood, to minimize inhalation of vapors. If a fume hood is not available or if

there is a risk of exceeding exposure limits, a properly fitted respirator with an organic vapor

cartridge is necessary.

Safe Handling Practices
Avoid contact with skin, eyes, and clothing.

Avoid breathing vapors or mists.

Use only in a well-ventilated area, preferably a chemical fume hood.

Keep away from heat, sparks, and open flames.

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in areas where the chemical is handled.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials such as strong oxidizing agents.

Store away from sources of ignition.

First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration. Seek immediate medical attention.

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water for at least 15 minutes. If skin irritation or a rash develops, seek medical

attention.
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Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present

and easy to do. Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them a small amount of water to drink. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.

Disposal
All waste materials, including contaminated PPE and empty containers, should be disposed of

in accordance with local, state, and federal regulations.

Chemical Waste: 2-Mercaptopinane should be disposed of as hazardous chemical waste. It

should not be poured down the drain.

Contaminated Materials: Any materials that have come into contact with 2-Mercaptopinane,

such as gloves, absorbent pads, and glassware, should be treated as hazardous waste and

disposed of accordingly.

Empty Containers: Empty containers may retain product residue and should be handled as

hazardous waste.

Consult with your institution's environmental health and safety (EHS) department for specific

disposal guidelines.

Experimental Protocols and Applications
While detailed, step-by-step experimental protocols for a wide range of applications are not

readily available, the primary use of 2-Mercaptopinane in the scientific literature is as a chiral

auxiliary and in the synthesis of sulfur-containing compounds. Below is a generalized workflow

for its use in a synthetic context.

General Experimental Workflow for Thiol-Ene "Click"
Reaction

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b1614835?utm_src=pdf-body
https://www.benchchem.com/product/b1614835?utm_src=pdf-body
https://www.benchchem.com/product/b1614835?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1614835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This diagram illustrates a general workflow for a thiol-ene reaction, a common application for

thiols like 2-Mercaptopinane in organic synthesis.

Preparation

Reaction Work-up & Purification Analysis

2-Mercaptopinane
Alkene Substrate

Photoinitiator

Combine Reagents
in Solvent

Degassed Solvent

UV Irradiation
(e.g., 365 nm)

Quench Reaction
(if necessary) Solvent Extraction Column Chromatography NMR, MS, etc.

Click to download full resolution via product page

A generalized workflow for a thiol-ene "click" reaction involving a thiol like 2-Mercaptopinane.

Biological Signaling Pathways and Interactions
Currently, there is a lack of specific information in the scientific literature detailing the direct

interaction of 2-Mercaptopinane with biological signaling pathways. As a thiol-containing

compound, it has the potential to interact with biological systems in ways characteristic of

thiols, such as participating in redox reactions or binding to metal ions in metalloproteins.

However, without specific studies, any discussion of its role in signaling pathways would be

speculative. Researchers investigating the biological effects of 2-Mercaptopinane should

consider its potential to interact with pathways sensitive to redox modulation or those involving

enzymes with critical cysteine residues.

Conclusion
2-Mercaptopinane is a valuable compound for chemical synthesis and research. However, its

safe use is predicated on a clear understanding of its potential hazards and the implementation

of rigorous safety protocols. This guide provides a foundation for the safe handling, storage,

and disposal of 2-Mercaptopinane. It is imperative that all users consult the most up-to-date

Safety Data Sheet provided by the supplier and adhere to all institutional and regulatory
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guidelines. As with any chemical, a culture of safety and preparedness is paramount to

preventing accidents and ensuring the well-being of all laboratory personnel.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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